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Compound of Interest |

Compound Name: MI-389
Cat. No.: B10821854
Get Quote
. J

Disclaimer: This document provides guidance on the proper disposal of the chemical
compound MI-389 based on available safety information. It is essential to consult the specific
Safety Data Sheet (SDS) for MI-389 and adhere to all applicable federal, state, and local
regulations.

Based on the Safety Data Sheet (SDS) for MI-389 (CAS No. 2222635-92-7), this substance is
not classified as a hazardous material.[1] This classification significantly influences the disposal
protocol, steering away from stringent hazardous waste procedures towards more simplified,
yet still cautious, laboratory practices.

Immediate Safety and Logistical Information

While MI-389 is not classified as hazardous, standard laboratory safety protocols should
always be followed during handling and disposal.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses, a lab coat, and gloves.

¢ Ventilation: Handle in a well-ventilated area.

o Spill Response: In case of a spill, absorb the material with an inert, non-combustible
absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and dispose of it as

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10821854#bc-rfq
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#proper-disposal-procedures-for-mi-389
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#proper-disposal-procedures-for-mi-389
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#proper-disposal-procedures-for-mi-389
https://file.medchemexpress.com/batch_PDF/HY-136688/MI-389-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#proper-disposal-procedures-for-mi-389
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

non-hazardous waste.[1] Clean the affected area with a suitable solvent.

o Storage of Waste: If temporary storage of MI-389 waste is necessary, keep it in a clearly
labeled, sealed container, separate from incompatible materials.

Summary of Key Data for MI-389

The following table summarizes essential information for MI-389, as derived from its Safety
Data Sheet.

Property Value Reference
CAS Number 2222635-92-7 [1]
Molecular Formula C35H35FN606 [1]
Molecular Weight 654.69 g/mol [1]
o Not a hazardous substance or
Hazard Classification ) [1]
mixture.

Step-by-Step Disposal Procedures for MI-389

The following procedures are recommended for the disposal of MI-389 and its empty
containers.

Disposal of Unused or Waste MI-389:

o Consult Local Regulations: Before proceeding, verify your institution's and local
municipality's guidelines for the disposal of non-hazardous chemical waste. Some institutions
may have specific protocols.

o Small Quantities: For small quantities of MI-389, disposal in the regular laboratory trash may
be permissible, provided it is securely contained and clearly labeled as "Non-Hazardous
Waste: MI-389".

e Large Quantities: For larger quantities, it is advisable to contact your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor to ensure proper disposal in accordance with local regulations.
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e Do Not Dispose Down the Drain: Unless explicitly permitted by local regulations and your
institution's EHS, avoid disposing of MI-389 down the sanitary sewer.[2]

Disposal of Empty MI-389 Containers:

o Thoroughly Empty: Ensure that the container is as empty as possible, with no freestanding
liquid or powder remaining.

e Rinsing:

o For containers that held a non-hazardous substance like MI-389, a single rinse with a
suitable solvent (e.g., water or an appropriate organic solvent) is generally sufficient.

o The rinsate should be collected and disposed of as non-hazardous liquid waste, in
accordance with local guidelines.

o Deface Label: Obliterate or remove the original manufacturer's label to prevent
misidentification.

» Final Disposal: Once rinsed and the label is defaced, the empty container can typically be
disposed of in the regular trash or recycling, depending on the container material and local
recycling programs.

Experimental Protocols and Methodologies

As this document pertains to the disposal of MI-389, there are no experimental protocols to be
cited. The provided information is based on safety data and standard laboratory waste
management practices.

Visualizing the Disposal Workflow for MI-389

The following diagram illustrates the decision-making process for the proper disposal of MI-
389.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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